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Compound of Interest

Compound Name:
5-bromo-N'-cyclohexylidene-2-

hydroxybenzohydrazide

CAS No.: 100713-18-6

Cat. No.: B11993321

Get Quote

Executive Summary
This application note details the optimized synthesis protocol for 5-bromo-N'-
cyclohexylidene-2-hydroxybenzohydrazide (CAS: Not widely listed; PubChem CID:

1284815). This molecule represents a hybrid pharmacophore combining a halogenated

salicylhydrazide core—known for antimicrobial and anti-inflammatory activity—with a lipophilic

cyclohexylidene moiety.

The protocol is designed for research laboratories requiring high-purity (>98%) material for

biological screening or crystallographic studies. It utilizes a robust two-stage convergent

synthesis:

Precursor Assembly: Conversion of 5-bromosalicylic acid to 5-bromo-2-

hydroxybenzohydrazide.

Schiff Base Condensation: Acid-catalyzed coupling with cyclohexanone.
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Retrosynthetic Analysis & Mechanism
The synthesis relies on the nucleophilic attack of the terminal hydrazine nitrogen onto the

electrophilic carbonyl carbon of cyclohexanone. The presence of the ortho-hydroxyl group

(phenolic) and the meta-bromo substituent on the benzoyl ring influences the solubility and

electronic properties of the hydrazide, necessitating specific solvent choices.

Reaction Scheme (Graphviz)
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Figure 1: Step-wise synthetic pathway from commercially available starting materials.

Materials & Reagents
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Reagent Grade Role

5-Bromosalicylic acid >98% Starting Material

Hydrazine hydrate 80% or 98% Nucleophile (Hydrazinolysis)

Cyclohexanone ACS Reagent Carbonyl Source

Methanol (MeOH) Anhydrous Solvent (Esterification)

Ethanol (EtOH) Absolute Solvent (Condensation)

Sulfuric Acid (H₂SO₄) Conc. Catalyst (Esterification)

Glacial Acetic Acid ACS Reagent
Catalyst (Schiff Base

formation)

Experimental Protocol
Stage 1: Synthesis of 5-Bromo-2-
hydroxybenzohydrazide
Rationale: While the methyl ester may be commercially available, synthesizing from the acid

ensures fresh material free of hydrolysis products.

Step 1.1: Esterification
Dissolve 5-bromosalicylic acid (10.0 g, 46 mmol) in Methanol (50 mL).

Slowly add conc. H₂SO₄ (1.5 mL) dropwise with stirring.

Reflux the mixture at 65°C for 6–8 hours. Monitor by TLC (System: Hexane:EtOAc 7:3).

Workup: Concentrate solvent to ~10 mL under reduced pressure. Pour residue into ice-cold

water (100 mL) containing saturated NaHCO₃ to neutralize acid.

Filter the white precipitate (Methyl 5-bromosalicylate), wash with cold water, and dry.

Expected Yield: 85–90%

Step 1.2: Hydrazinolysis
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Dissolve the methyl ester (from Step 1.1) in Absolute Ethanol (30 mL).

Add Hydrazine hydrate (10 mL, excess) slowly.

Reflux at 80°C for 4 hours. A voluminous white/pale yellow precipitate will form.

Cool to room temperature (RT) and then chill in an ice bath for 30 mins.

Filter the solid and wash with cold ethanol (2 x 10 mL).

Recrystallize from hot ethanol if necessary.

Checkpoint: The hydrazide typically melts between 286–287°C [1].[1] Ensure the product

is dry before proceeding.

Stage 2: Condensation with Cyclohexanone
Rationale: Ketones are generally less reactive than aldehydes (steric hindrance). Acid catalysis

is critical here to activate the carbonyl carbon.

Protocol
Preparation: In a 100 mL round-bottom flask, suspend 5-bromo-2-hydroxybenzohydrazide

(1.15 g, 5.0 mmol) in Absolute Ethanol (25 mL).

Note: The hydrazide may not fully dissolve at RT; this is normal.

Addition: Add Cyclohexanone (0.54 g, 0.57 mL, 5.5 mmol - 1.1 eq).

Catalysis: Add 3–5 drops of Glacial Acetic Acid.

Reaction: Heat to Reflux (78°C). The mixture should become clear as the reaction proceeds

and the product forms.

Time: Reflux for 3–5 hours.

Monitoring: Check TLC (DCM:MeOH 9:1). The hydrazide spot (low R_f, often streaks) should

disappear.
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Isolation:

Concentrate the solution to half volume using a rotary evaporator.

Allow the solution to cool slowly to RT.

If crystallization does not occur spontaneously, scratch the flask walls or add cold water

(dropwise) until turbidity appears, then chill overnight.

Purification: Filter the crystals and wash with cold aqueous ethanol (50%). Recrystallize from

Ethanol/DMF (9:1) if solubility is an issue, or pure Ethanol.

Critical Process Parameters & Troubleshooting
Experimental Workflow Logic
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Figure 2: Decision tree for reaction monitoring and workup.
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Troubleshooting Table
Issue Probable Cause Corrective Action

Low Yield / Incomplete

Reaction

Ketone is less reactive;

Equilibrium limitation.

Increase reflux time; add

molecular sieves to trap water;

use slight excess of ketone

(1.2 eq).

Oiling Out
Product is lipophilic; solvent

too polar.

Decant supernatant, triturate

oil with cold diethyl ether or

hexane to induce solidification.

Precipitate is Starting Material
Low solubility of hydrazide

preventing reaction.

Ensure reflux is vigorous; add

minimal amount of DMF to

solubilize hydrazide if EtOH

fails.

Characterization Data (Expected)
As this specific derivative lacks extensive spectral data in open literature, the following values

are predicted based on the 5-bromo-salicylhydrazide core and cyclohexanone derivatives [2,

3].

Appearance: White to pale yellow crystalline solid.

Melting Point: Expected range 210–230°C (Hydrazones of this class typically melt lower than

their hydrazide precursors).

FT-IR (KBr, cm⁻¹):

3200–3350:

(NH) and

(OH) (often broad due to H-bonding).

1640–1660:

(C=O) Amide I.
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1600–1620:

(C=N) Azomethine stretch (Characteristic of Schiff base).

¹H NMR (DMSO-d₆, 400 MHz):

11.5–12.0 (s, 1H, Phenolic OH, D₂O exchangeable).

10.5–11.0 (s, 1H, Amide NH).

7.8–8.0 (d, 1H, Ar-H, ortho to Br).

7.4–7.6 (dd, 1H, Ar-H).

6.8–7.0 (d, 1H, Ar-H, ortho to OH).

2.2–2.4 (m, 4H, Cyclohexyl

-CH₂).

1.5–1.7 (m, 6H, Cyclohexyl

-CH₂).

Note: The disappearance of the NH₂ signal (~4.0-5.0 ppm) confirms condensation.

Safety & Handling
5-Bromosalicylic acid: Irritant.[2] Avoid dust inhalation.

Hydrazine Hydrate:DANGER. Carcinogen, corrosive, highly toxic. Use strictly in a fume hood

with double gloving (Nitrile). Neutralize waste with bleach (hypochlorite) before disposal.

Cyclohexanone: Flammable liquid and vapor.

General: Perform all reactions in a fume hood. Wear safety glasses and lab coat.

References
Gallium(III) Complexes with 5-Bromosalicylaldehyde Benzoylhydrazones: In Silico Studies

and In Vitro Cytotoxic Activity. Molecules. 2022, 27(17), 5493. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemical-label.com/en/ghs/print-clp/326899-89-2/n-5-bromo-2-hydroxybenzylidene-2-4-dihydroxybenzohydrazide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F27%2F17%2F5493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity

against Escherichia coli. Pharmacy Education. 2023, 23(4), 279-283.[3] Link

Synthesis and bioactivity of benzohydrazide derivatives. Biointerface Research in Applied

Chemistry. 2020, 10(6), 7041-7050. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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